Cas no 7507-32-6 (2-(4-Propylphenoxy)acetic Acid)

• Product Name: 2-(4-Propylphenoxy)acetic Acid
• CAS No: 7507-32-6
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• MDL: MFCD01034558
• CID: 981231
• Update Time: 2025-11-02

2-(4-Propylphenoxy)acetic Acid Chemical and Physical Properties

Names and Identifiers

• (4-propylphenoxy)acetic acid
• 2-(4-propylphenoxy)acetic acid
• (4-propyl-phenoxy)-acetic acid
• (4-Propyl-phenoxy)-essigsaeure
• 4-Propyl-phenoxyessigsaeure
• AC1L89VC
• HMS2500H14
• NSC407963
• O-(4-Propyl-phenyl)-glykolsaeure
• SBB015242
• 2-(4-Propylphenoxy)acetic Acid

• MDL： MFCD01034558
• Inchi： 1S/C11H14O3/c1-2-3-9-4-6-10(7-5-9)14-8-11(12)13/h4-7H,2-3,8H2,1H3,(H,12,13)
• InChI Key： LSYVSKGBAOTYNT-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(=CC=1)CCC

Computed Properties

• Exact Mass: 194.09432
• Monoisotopic Mass: 194.094294
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.116
• Boiling Point: 323.4°C at 760 mmHg
• Flash Point: 123.9°C
• Refractive Index: 1.525
• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(4-Propylphenoxy)acetic Acid

Recent Advances in the Study of 2-(4-Propylphenoxy)acetic Acid (CAS: 7507-32-6): A Comprehensive Research Brief

2-(4-Propylphenoxy)acetic Acid (CAS: 7507-32-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its structural properties and biological activity. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanisms of action, and potential therapeutic uses.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the efficient synthesis of 2-(4-Propylphenoxy)acetic Acid via a novel catalytic process, which improved yield and purity compared to traditional methods. The study emphasized the compound's role as a key intermediate in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and its potential as a scaffold for designing new anti-inflammatory agents. Researchers utilized NMR and mass spectrometry to confirm the compound's structure and purity, ensuring reproducibility for further pharmacological studies.

In another groundbreaking study, 2-(4-Propylphenoxy)acetic Acid was investigated for its anti-proliferative effects on cancer cell lines. The results, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that the compound exhibited moderate inhibitory activity against breast cancer cells (MCF-7) by modulating the expression of key oncogenic proteins. These findings suggest its potential as a lead compound for developing targeted cancer therapies, though further in vivo studies are required to validate its efficacy and safety.

Additionally, recent computational studies have explored the molecular interactions of 2-(4-Propylphenoxy)acetic Acid with various biological targets. Molecular docking simulations revealed its affinity for cyclooxygenase-2 (COX-2), aligning with its hypothesized anti-inflammatory properties. These insights could guide the design of derivatives with enhanced selectivity and potency, as discussed in a 2024 review article in Current Topics in Medicinal Chemistry.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-(4-Propylphenoxy)acetic Acid. A 2023 preclinical study noted its limited bioavailability, prompting investigations into prodrug formulations or nano-delivery systems to improve its therapeutic potential. Collaborative efforts between chemists and pharmacologists are essential to address these limitations and advance the compound toward clinical applications.

In conclusion, 2-(4-Propylphenoxy)acetic Acid (CAS: 7507-32-6) represents a versatile compound with significant potential in drug discovery. Its applications span anti-inflammatory and anticancer research, supported by recent advancements in synthesis and mechanistic studies. Future research should focus on overcoming bioavailability challenges and exploring its broader pharmacological profile to unlock its full therapeutic value.